![molecular formula C10H11NO5 B081262 Ethyl 4-methoxy-2-nitrobenzoate CAS No. 13324-13-5](/img/structure/B81262.png)
Ethyl 4-methoxy-2-nitrobenzoate
Overview
Description
Ethyl 4-methoxy-2-nitrobenzoate, also known as EMB, is an organic compound commonly used in scientific research. It is a colorless solid that is soluble in acetone and ethanol, and is synthesized from 4-methoxybenzoic acid and ethyl nitrite in the presence of a base. EMB has a variety of applications in scientific research, and is used to study the biochemical and physiological effects of various compounds.
Scientific Research Applications
Influence on Alkaline Hydrolysis Rates : A study by Iskander, Tewfik, and Wasif (1966) demonstrated that a nitro-group in the 4-position significantly increases the rate of alkaline hydrolysis of ethyl benzoate, a finding that may have implications in organic synthesis and pharmaceutical applications (Iskander, Tewfik, & Wasif, 1966).
Effect on Plant Chlorosis : Dimmock (1967) investigated derivatives of 4-methoxy-3-nitrobenzoic acid, including ethyl-4-methoxy-3-nitrobenzoate, for their ability to induce chlorosis in plants. This work could be relevant for understanding herbicidal activity or plant physiology (Dimmock, 1967).
Cytotoxic Activity in Cancer Research : Research by Jasztold-Howorko et al. (2005) explored the synthesis of certain compounds starting from ethyl 4-methoxy-2-nitrobenzoate and assessed their cytotoxic activity against lung cancer cells. This indicates potential applications in cancer research (Jasztold-Howorko et al., 2005).
Structural Characterization : A study by Sathyanarayana and Poojary (2021) focused on the structural characterization of ethyl 1-butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate, derived from ethyl 4-methoxy-3-nitrobenzoate. This work is important for material science and pharmaceutical chemistry (Sathyanarayana & Poojary, 2021).
Esterification Mechanism Studies : Liang Hong-ze (2013) investigated the mechanism of ethanol-related 4-Nitrobenzoic acid to form ethyl 4-nitrobenzoate. Understanding these mechanisms is crucial in organic chemistry and industrial applications (Liang Hong-ze, 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 4-methoxy-2-nitrobenzoate is a chemical compound with the molecular formula C10H11NO5
Mode of Action
Nitrobenzoates are often used in organic synthesis, particularly in nitration reactions . Nitration is a process where a nitro group is introduced into a molecule, often leading to significant changes in its chemical behavior.
Biochemical Pathways
Nitrobenzoates are often involved in electrophilic aromatic substitution reactions . These reactions can lead to the formation of new compounds with different properties, potentially affecting various biochemical pathways.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s reactivity and stability .
properties
IUPAC Name |
ethyl 4-methoxy-2-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO5/c1-3-16-10(12)8-5-4-7(15-2)6-9(8)11(13)14/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGOZJLFMEMBMRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)OC)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50356564 | |
Record name | ethyl 4-methoxy-2-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50356564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13324-13-5 | |
Record name | ethyl 4-methoxy-2-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50356564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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